Cas no 120727-58-4 ((4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone)

(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone is a silane-protected benzophenone derivative widely utilized in organic synthesis and pharmaceutical research. The tert-butyldimethylsilyl (TBS) group serves as a robust protecting group for phenolic hydroxyl functionalities, enhancing stability under reactive conditions while allowing selective deprotection when required. This compound is particularly valuable in multi-step syntheses, where orthogonal protection strategies are essential. Its high purity and well-defined reactivity profile make it a reliable intermediate for constructing complex molecular architectures, including bioactive compounds and advanced materials. The TBS ether moiety ensures compatibility with a broad range of reagents, enabling efficient transformations in sensitive synthetic routes.
(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone structure
120727-58-4 structure
Product Name:(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone
CAS No:120727-58-4
MF:C19H24O2Si
MW:312.4781665802
CID:1071921
PubChem ID:15257670
Update Time:2025-10-14

(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone Chemical and Physical Properties

Names and Identifiers

    • (4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone
    • 4-(tert-butyl-dimethylsilyloxy)benzophenone
    • [4-[tert-butyl(dimethyl)silyl]oxyphenyl]-phenylmethanone
    • 120727-58-4
    • SCHEMBL5280416
    • Inchi: 1S/C19H24O2Si/c1-19(2,3)22(4,5)21-17-13-11-16(12-14-17)18(20)15-9-7-6-8-10-15/h6-14H,1-5H3
    • InChI Key: KIIGCJKVELDBJO-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC1C=CC(C(C2C=CC=CC=2)=O)=CC=1

Computed Properties

  • Exact Mass: 312.154556538g/mol
  • Monoisotopic Mass: 312.154556538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B692320-1g
(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone
120727-58-4
1g
$ 201.00 2023-04-18
TRC
B692320-5g
(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone
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5g
$ 597.00 2023-04-18
TRC
B692320-10g
(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone
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10g
$ 965.00 2023-04-18
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